(Trimethylcyclohexenyl)acetonitrile
Description
(Trimethylcyclohexenyl)acetonitrile is a nitrile derivative featuring a trimethyl-substituted cyclohexenyl group. Nitriles are critical in organic synthesis, particularly in cyclization, epoxidation, and as intermediates in pharmaceuticals. The trimethylcyclohexenyl moiety likely introduces steric and electronic effects that influence reactivity, selectivity, and stability in chemical processes.
Properties
CAS No. |
72845-44-4 |
|---|---|
Molecular Formula |
C11H17N |
Molecular Weight |
163.26 g/mol |
IUPAC Name |
2-[(5S)-3,3,5-trimethylcyclohexen-1-yl]acetonitrile |
InChI |
InChI=1S/C11H17N/c1-9-6-10(4-5-12)8-11(2,3)7-9/h8-9H,4,6-7H2,1-3H3/t9-/m1/s1 |
InChI Key |
AJXXENOFRKHAJD-SECBINFHSA-N |
Isomeric SMILES |
C[C@@H]1CC(=CC(C1)(C)C)CC#N |
Canonical SMILES |
CC1CC(=CC(C1)(C)C)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
Key structurally related compounds from the evidence include:
- (Triphenylphosphoranylidene)acetonitrile (): Features a phosphoranylidene group, enhancing its utility as a Wittig reagent. The bulky triphenyl group contrasts with the trimethylcyclohexenyl group in steric demand.
- (1-Hydroxycyclohexyl)(4-methoxyphenyl)acetonitrile (): Contains a hydroxyl and methoxyphenyl group, influencing polarity and hydrogen-bonding capacity compared to the nonpolar trimethylcyclohexenyl substituent.
Key Differences :
- Electronic Effects : The cyclohexenyl group is electron-neutral compared to the electron-withdrawing nitrile, whereas the methoxyphenyl group in offers resonance stabilization.
Reactivity in Epoxidation Processes
The evidence extensively explores acetonitrile as a solvent and reactant in allylic compound epoxidation.
Key Findings :
- Catalyst Loading : Like other allylic compounds, 3 wt% Ti-SBA-15 is likely optimal for (Trimethylcyclohexenyl)acetonitrile, balancing conversion and avoiding excessive byproducts (e.g., ethers) .
- Solvent Effects : Acetonitrile generally enhances selectivity for nitriles due to improved substrate solubility and reduced side reactions (e.g., hydrolysis) compared to water .
- Temperature Sensitivity : Bulky substituents (e.g., trimethylcyclohexenyl) may necessitate higher temperatures than AA but lower than MAA to overcome steric barriers .
Byproduct Formation and Stability
- Ether Byproducts : In acetonitrile, allylic ethers (e.g., diallyl ether) form at catalyst loads >3 wt% . The trimethylcyclohexenyl group’s rigidity may suppress etherification compared to AA or MAA.
- Hydrolysis : Unlike CA, which fully hydrolyzes to 1,2,3-butanetriol in acetonitrile , (Trimethylcyclohexenyl)acetonitrile’s steric protection may stabilize the nitrile group against hydrolysis.
Comparative Performance in Key Reactions
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